Cas no 4289-31-0 (2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol)

2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol structure
4289-31-0 structure
Product Name:2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
CAS No:4289-31-0
MF:C15H16O4
MW:260.285144805908
CID:928553
PubChem ID:297373
Update Time:2025-04-19

2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

    • 2-[3-(2,5-dihydroxyphenyl)propyl]benzene-1,4-diol
    • 1,3-Bis-(2,5-dihydroxy-phenyl)-propan
    • AC1L6RJ6
    • NSC168502
    • NSC-168502
    • 2,2'-(Propane-1,3-diyl)di(benzene-1,4-diol)
    • 2,2'-(Propane-1,3-diyl)bis(benzene-1,4-diol)
    • 4289-31-0
    • AKOS022183286
    • DTXSID20304956
    • Inchi: 1S/C15H16O4/c16-12-4-6-14(18)10(8-12)2-1-3-11-9-13(17)5-7-15(11)19/h4-9,16-19H,1-3H2
    • InChI Key: OOVZRXJZSNEUPB-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CCCC1C=C(C=CC=1O)O)O

Computed Properties

  • Exact Mass: 260.10488
  • Monoisotopic Mass: 260.10485899g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 80.9Ų

Experimental Properties

  • PSA: 80.92
  • LogP: 2.68430
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk